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Introduction

MSK-195 is a synthetic small molecule that has emerged as a potent agonist of the Transient
Receptor Potential Vanilloid 1 (TRPV1) channel. This channel, renowned for its role in pain and
heat sensation, is also present in the vascular system, where its activation leads to significant
vasoactive responses. The characterization of MSK-195 has provided valuable insights into the
distinct pharmacology of vascular TRPV1 receptors compared to their neuronal counterparts.
This technical guide provides a comprehensive overview of the chemical structure, properties,
and key experimental findings related to MSK-195, intended to support further research and
drug development efforts in this area.

Chemical Structure and Physicochemical Properties

MSK-195 is chemically identified as 2,2-Dimethyl-propanoic acid 3-[[2-[4-(2-aminoethoxy)-3-
methoxyphenyllacetyllamino]-2-[(3,4-dimethylphenyl)methyl]propyl ester. Its fundamental
properties are summarized in the table below.
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Property Value Reference

2,2-Dimethyl-propanoic acid 3-

[[2-[4-(2-aminoethoxy)-3-

methoxyphenyl]acetyllamino]-2
IUPAC Name (34 yphenyljacetyl ! [1]

dimethylphenyl)methyl]propyl

ester
Molecular Formula C28H40N205 [2]
Molecular Weight 484.63 g/mol [2]

Pharmacological Properties and Mechanism of
Action

MSK-195 is a potent agonist of the TRPV1 receptor. Its pharmacological profile, particularly
concerning its effects on the vasculature, has been a primary area of investigation.

Parameter Value Reference

Transient Receptor Potential
Target o [1][3]
Vanilloid 1 (TRPV1)

Potency (Arteriolar Response) 120 nM [1]

Efficacy (Arteriolar Response) 71% [1]

The mechanism of action of MSK-195 involves direct binding to and activation of the TRPV1
channel. In the context of the vasculature, this activation triggers a signaling cascade that
ultimately leads to vasoconstriction. This is a notable finding, as TRPV1 activation in sensory
neurons is typically associated with the release of vasodilatory neuropeptides. The
vasoconstrictor effect of MSK-195 in isolated arteries is comparable to that of noradrenaline
and is absent in arteries from TRPV1 knockout mice, confirming the specificity of its action.[3]

Signaling Pathway of MSK-195 in Vascular Smooth
Muscle

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/msk-195.html
https://www.targetmol.com/compound/msk-195
https://www.targetmol.com/compound/msk-195
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.medchemexpress.com/msk-195.html
https://pubmed.ncbi.nlm.nih.gov/21883148/
https://www.medchemexpress.com/msk-195.html
https://www.medchemexpress.com/msk-195.html
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21883148/
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The activation of TRPV1 by MSK-195 in arteriolar smooth muscle cells initiates a direct influx of
cations, leading to membrane depolarization and subsequent vasoconstriction.
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Caption: Signaling pathway of MSK-195-induced vasoconstriction.

Key Experimental Protocols

The characterization of MSK-195 has relied on a series of key in vitro and in vivo experiments.
The methodologies outlined below are based on the pivotal study by Czikora et al. (2012).[3]

Sensory TRPV1 Activation: Eye Wiping Assay in Rats

This assay is used to assess the sensory irritant effect of TRPV1 agonists.
e Subjects: Male Wistar rats.
e Procedure:

o Asingle 20 uL drop of the test compound (including MSK-195) dissolved in a vehicle (e.qg.,
saline containing 10% Tween 80 and 10% ethanol) is instilled into the eye.

o The number of eye wipes with the ipsilateral forepaw is counted for 1 minute immediately
following instillation.

o A positive response indicates activation of sensory TRPV1 channels.

Arteriolar TRPV1-Mediated Vasoconstriction

This experiment evaluates the direct effect of MSK-195 on blood vessel diameter.

e Preparation: Isolated, pressurized skeletal muscle arterioles from rats.
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e Procedure:

o Arterioles are isolated and cannulated in a vessel chamber perfused with physiological salt
solution (PSS).

o The vessel is pressurized to a physiological level (e.g., 80 mmHg).

o After a stabilization period, cumulative concentrations of MSK-195 are added to the
superfusate.

o Changes in the internal diameter of the arteriole are continuously recorded using a video
micrometer.

o Vasoconstriction is measured as the percentage decrease from the baseline diameter.

Experimental Workflow: Arteriolar Vasoconstriction
Assay
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Caption: Workflow for the arteriolar vasoconstriction assay.
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Conclusion

MSK-195 stands as a critical pharmacological tool for elucidating the physiological and
pathophysiological roles of vascular TRPV1 channels. Its potent agonistic activity, coupled with
the unexpected vasoconstrictor response it elicits, challenges the conventional understanding
of TRPV1 function and opens new avenues for therapeutic intervention in vascular diseases.
The detailed chemical and pharmacological data, along with the experimental protocols
provided herein, are intended to facilitate further exploration of MSK-195 and the broader
implications of vascular TRPV1 modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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